2,4-Dimethyl-1-phenyl-1H-benzimidazole

• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2,4-dimethyl-1-phenylbenzimidazole
• InChI: InChI=1S/C15H14N2/c1-11-7-6-10-14-15(11)16-12(2)17(14)13-8-4-3-5-9-13/h3-10H,1-2H3
• InChI Key: LTNDNQPIKQHBLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N(C(=N2)C)C3=CC=CC=C3

Description

2,4-Dimethyl-1-phenyl-1H-benzimidazole is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared with the analogous procedure described in example 1 using 3-Bromo-2-nitrotoluene (108 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol), as starting materials to yield the title compound as brown solid (37 mg, 33%). 1H NMR (DMSO) δ 2.46 (s, 3 H), 2.55 (s, 3 H), 6.88 (d, J=7.3 Hz, 1 H), 7.04-7.11 (m, 2 H), 7.50-7.64 (m, 5 H); 13C NMR δ 13.8, 16.3, 107.5, 122.5, 122.6, 126.8, 129.9, 135.1, 135.3, 150.3, 158.3.

Synthesis routes and methods II

Procedure details

Method A applied to 3-chloro-2-nitrotoluene (86 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) yielded the title compound as brown solid (37 mg, 33%). 1H NMR (DMSO) δ 2.46 (s, 3H), 2.55 (s, 3H), 6.88 (d, J=7.3Hz, 1H), 7.04-7.11 (m, 2H), 7.50-7.64 (m, 5H); 13C NMR δ 13.8, 16.3, 107.5, 122.5, 122.6, 126.8, 129.9, 135.1, 135.3, 150.3, 158.3.